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For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Blue 97 is a synthetic anthraquinone dye characterized by its vibrant blue hue and

significant stability.[1][2] Primarily utilized in the plastics and polymer industries, it imparts a

durable and intense coloration to a variety of materials, including polystyrene (PS), acrylonitrile

butadiene styrene (ABS), polycarbonate (PC), and polymethyl methacrylate (PMMA).[1][3] Its

robust chemical properties, such as high heat resistance, excellent light fastness, and good

migration resistance, make it a preferred colorant in applications demanding long-term stability.

[2][3] This technical guide provides an in-depth overview of the chemical properties of Solvent
Blue 97, complete with experimental protocols and graphical representations of key concepts.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of Solvent Blue 97 are summarized in

the tables below. These properties are crucial for understanding its behavior in various

applications and for developing new formulations.

Table 1: General Chemical Properties of Solvent Blue 97
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Property Value

Chemical Name
1,4-Bis[(2,6-diethyl-4-

methylphenyl)amino]anthracene-9,10-dione

Color Index Name Solvent Blue 97

CAS Number 32724-62-2

Chemical Family Anthraquinone

Molecular Formula C₃₆H₃₈N₂O₂

Appearance Dark Blue Powder

Hue Reddish Blue

Table 2: Physicochemical Properties of Solvent Blue 97

Property Value

Molecular Weight 530.71 g/mol

Melting Point 200 - 220 °C

Heat Resistance Up to 300 °C

pH of 1% Solution 6.0 - 8.0

Moisture Content ≤ 5%

Table 3: Solubility Profile of Solvent Blue 97 at 20°C

Solvent Solubility (g/L)

Acetone 15

Butyl Acetate 20

Dichloromethane 150

Ethyl Alcohol 5
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Table 4: Fastness and Resistance Properties of Solvent Blue 97

Property Rating

Light Fastness 7-8

Alkali Resistance 4-5

Acid Resistance 4-5

Experimental Protocols
Detailed methodologies are essential for the accurate and reproducible determination of

chemical properties. The following sections outline the experimental protocols for key

properties of Solvent Blue 97.

Determination of Melting Point
The melting point of Solvent Blue 97 is determined using the capillary method with a calibrated

melting point apparatus.

Methodology:

Sample Preparation: A small amount of finely powdered Solvent Blue 97 is packed into a

capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a controlled rate of 10°C per minute for a preliminary

approximate determination. For an accurate measurement, the heating rate is slowed to 1-

2°C per minute as the temperature approaches the expected melting point.

Observation: The temperature at which the substance begins to melt (the first appearance of

liquid) and the temperature at which it becomes completely liquid are recorded as the

melting range.

Solubility Determination
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The solubility of Solvent Blue 97 in various organic solvents is determined using the

isothermal shake-flask method.

Methodology:

Sample Preparation: An excess amount of Solvent Blue 97 is added to a known volume of

the selected solvent in a sealed flask.

Equilibration: The flask is agitated in a constant temperature water bath at 20°C for 24 hours

to ensure equilibrium is reached.

Separation: The suspension is filtered through a 0.45 µm syringe filter to remove undissolved

solid.

Quantification: The concentration of the dissolved Solvent Blue 97 in the filtrate is

determined using a UV-Vis spectrophotometer by measuring the absorbance at its λmax and

comparing it to a standard calibration curve.

Thermal Stability Assessment (Thermogravimetric
Analysis - TGA)
The thermal stability of Solvent Blue 97 is evaluated by thermogravimetric analysis (TGA),

which measures the change in mass of a sample as a function of temperature.

Methodology:

Sample Preparation: A small, accurately weighed sample (5-10 mg) of Solvent Blue 97 is

placed in an inert TGA pan (e.g., alumina).

Instrument Setup: The TGA instrument is purged with an inert atmosphere (e.g., nitrogen) to

prevent oxidative degradation.

Heating Program: The sample is heated from ambient temperature to 600°C at a constant

heating rate of 10°C per minute.

Data Analysis: The TGA curve (mass vs. temperature) is analyzed to determine the onset

temperature of decomposition, which indicates the thermal stability of the dye.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1584085?utm_src=pdf-body
https://www.benchchem.com/product/b1584085?utm_src=pdf-body
https://www.benchchem.com/product/b1584085?utm_src=pdf-body
https://www.benchchem.com/product/b1584085?utm_src=pdf-body
https://www.benchchem.com/product/b1584085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
Experimental Workflow for Property Determination
The following diagram illustrates a generalized workflow for the experimental determination of a

physicochemical property of a chemical substance like Solvent Blue 97.
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Caption: Generalized workflow for determining a chemical property.

Structure-Property Relationship of Anthraquinone Dyes
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The chemical structure of anthraquinone dyes, such as Solvent Blue 97, is directly related to

their properties. The following diagram illustrates this relationship.
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Caption: Relationship between structure and properties of anthraquinone dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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